Cas no 35109-93-4 (Adynerin)

• Product Name: Adynerin
• CAS No: 35109-93-4
• Molecular Formula: C₃₀H₄₄O₇
• Molecular Weight: 516.6662
• CID: 837768
• PubChem ID: 441840

Adynerin Properties

Names and Identifiers

• Adynerin
• card-20(22)-enolide, 3-[(2,6-dideoxy-3-O-methyl-beta-D-lyxo-hexopyranosyl)oxy]-8,14-epoxy-, (3beta,5beta)-
• ADYNERIN(P)
• ADYNERIN(P) PrintBack
• [ "" ]
• NSC251673
• 3-[14-(5-Hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,1
• 2197H7M23Y
• Adynerigenin 3-O-beta-D-diginoside
• C08845
• D85164
• Q27105689
• UNII-2197H7M23Y
• CHEBI:2497
• AKOS032948895
• CHEMBL375720
• 35109-93-4
• 3-[(1S,3R,6R,7R,10R,11S,14S,16R)-14-[(2R,4R,5S,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-6-yl]-2H-furan-5-one
• CS-0022747
• 3-[(2,6-dideoxy-3-o-methylhexopyranosyl)oxy]-8,14-epoxycard-20(22)-enolide
• CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-3-O-METHYL-.BETA.-D-LYXO-HEXOPYRANOSYL)OXY)-8,14-EPOXY-, (3.BETA.,5.BETA.)-
• ADYNERIGENIN 3-O-.BETA.-D-DIGINOSIDE
• 1ST162608
• MS-29596
• NS00093818
• HY-N2476
• DTXSID90956547
• AC-34560
• DA-70615

• InChIKey： BYZQVAOKDQTHHP-QFUJVLJYSA-N
• Inchi： 1S/C30H44O7/c1-17-26(32)22(33-4)15-25(35-17)36-20-6-9-27(2)19(14-20)5-11-29-23(27)8-10-28(3)21(7-12-30(28,29)37-29)18-13-24(31)34-16-18/h13,17,19-23,25-26,32H,5-12,14-16H2,1-4H3/t17-,19-,20+,21-,22-,23-,25+,26+,27+,28-,29+,30-/m1/s1
• SMILES： O1[C@@]23C([H])([H])C([H])([H])[C@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])(C4=C([H])C(=O)OC4([H])[H])C([H])([H])C([H])([H])[C@]132)O[C@@]1([H])C([H])([H])[C@]([H])([C@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 516.30900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 516.30870374 g/mol
• Heavy Atom Count: 37
• Complexity: 996
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 86.8
• Molecular Weight: 516.7

Experimental Properties

• LogP: 4.29990
• PSA: 86.75000
• Boiling Point: 665.1±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.6 mmHg at 25°C
• Flash Point: 214.8±25.0 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives